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Compound of Interest

Compound Name:
1-(4-methylbenzyl)-1H-pyrazol-4-

amine

CAS No.: 1002414-59-6; 1189462-86-9

Cat. No.: B2374744

Get Quote

Executive Summary & Immediate Directives
Do not dispose of 1-(4-methylbenzyl)-1H-pyrazol-4-amine down the drain or in general trash.

This compound is an organic amine with potential acute toxicity and environmental hazards. It

requires thermal destruction via a licensed hazardous waste incinerator. All disposal workflows

must prioritize the prevention of aquatic contamination and accidental exposure through

inhalation or skin contact.

Core Disposal Code:ORG-AMINE-INCIN (Organic Amine - Incineration Required)

Chemical Profile & Hazard Identification
Before handling waste, verify the chemical identity and associated hazards. This data grounds

the safety protocols defined in Section 3.
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Parameter Data

Chemical Name 1-(4-methylbenzyl)-1H-pyrazol-4-amine

CAS Number
1189462-86-9 (Referenced as Dihydrochloride

salt)

Molecular Formula C₁₁H₁₃N₃

Molecular Weight 187.24 g/mol

Physical State Solid (typically off-white to orange powder)

Primary Hazards
Acute Toxicity (Oral), Skin/Eye Irritant, Aquatic

Toxicity

Reactivity
Incompatible with strong oxidizing agents and

strong acids.[1][2][3]

GHS Hazard Classification (derived from structural
analogs)

H302: Harmful if swallowed.[4][5]

H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[5][6]

H411: Toxic to aquatic life with long-lasting effects.

Waste Segregation & Handling Protocol
The chemical nature of the pyrazole amine dictates specific segregation rules to prevent

dangerous exothermic reactions or gas evolution in waste containers.

Segregation Logic
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DO NOT MIX with oxidizing acids (Nitric, Perchloric) or strong oxidizers (Permanganates).

Reaction may generate heat and toxic nitrogen oxide (NOx) gases.

DO NOT MIX with aldehydes or acyl halides in the waste stream unless part of a controlled

neutralization procedure, as this can form reactive imines or amides.

Waste Container Specifications
Material: High-Density Polyethylene (HDPE) or Amber Glass.

Cap: Vented cap recommended if the waste solution contains volatile solvents.

Labeling: Must carry the "Hazardous Waste" label with the constituents clearly listed: "1-(4-
methylbenzyl)-1H-pyrazol-4-amine, [Solvent Name]".

Visual Workflow: Waste Segregation
The following diagram outlines the decision logic for categorizing this specific waste stream.
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Waste Generation:
1-(4-methylbenzyl)-1H-pyrazol-4-amine

Physical State?

Solid Waste
(Pure Substance)

Liquid Waste
(Reaction Mixture)

Stream A:
Solid Hazardous Waste

(Pack in Drum)

 Double Bag & Tag

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Stream B:
Halogenated Organic Waste

 Yes

Stream C:
Non-Halogenated Organic Waste

 No
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Figure 1: Decision tree for segregating aminopyrazole waste into correct disposal streams.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid Substance
If you have expired or surplus solid reagent:

Don PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat. Use a

fume hood.

Containerize: Transfer the solid into a wide-mouth HDPE jar or a heavy-duty hazardous

waste bag.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b2374744/docs?utm_src=pdf-body-img#comprehensive-disposal-guide-1-4-methylbenzyl-1h-pyrazol-4-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2374744?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Mark as "Toxic Solid, Organic, N.O.S. (contains aminopyrazole)."[4][7]

Disposal Path: Hand over to EHS for Incineration.

Note: Dissolving the solid in a combustible solvent (like acetone) is permitted only if your

facility requires liquid waste streams for incineration injection.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Neutralization (If Acidic): If the amine was used in an acidic condition, neutralize the solution

to pH 6-8 using Sodium Bicarbonate (NaHCO₃) to prevent acid-catalyzed degradation or

reaction with other wastes.

Solvent Compatibility:

Compatible: Acetone, Methanol, Ethanol, Ethyl Acetate, Toluene.

Incompatible: Concentrated Nitric Acid, Chromic Acid.

Transfer: Pour into the appropriate "Organic Waste" carboy (Halogenated or Non-

Halogenated).

Record Keeping: Log the approximate mass of the amine added to the carboy.

Spill Response & Cleanup
Accidental release requires immediate containment to prevent dust inhalation or floor

contamination.

PPE Requirements for Spills
Protection Type Specification

Respiratory

N95 or P100 particulate respirator (for solids);

Half-mask with organic vapor cartridge (for

solutions).

Hand Nitrile gloves (0.11 mm minimum thickness).

Eye Chemical splash goggles.
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Cleanup Workflow

Spill Detected 1. Isolate Area
& Alert Personnel Liquid or Solid?

2a. Solid:
Cover with wet paper towel
to suppress dust -> Scoop Solid

2b. Liquid:
Cover with Absorbent Pads

or Vermiculite

 Liquid 3. Double Bag Waste 4. Decontaminate Surface
(Soap & Water) 5. Tag as Hazardous Waste

Click to download full resolution via product page

Figure 2: Operational workflow for containing and cleaning spills of 1-(4-methylbenzyl)-1H-
pyrazol-4-amine.

References & Verification
The following sources provide the foundational safety data and regulatory frameworks used to

build this protocol.

BLD Pharm.SDS for 1-(4-Methylbenzyl)-1H-pyrazol-4-amine dihydrochloride (CAS

1189462-86-9). Retrieved from

PubChem.Compound Summary: 1-benzyl-1H-pyrazol-4-amine (Structural Analog). National

Library of Medicine. Retrieved from

National Research Council.Prudent Practices in the Laboratory: Handling and Management

of Chemical Hazards. Washington, DC: The National Academies Press.

Santa Cruz Biotechnology.Product Information: 1-(4-Methylbenzyl)-1H-pyrazol-4-amine.[1]

Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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